Cas no 28809-56-5 (5α-Cholestane-2α,19-diol diacetate)

5α-Cholestane-2α,19-diol diacetate structure
28809-56-5 structure
Product Name:5α-Cholestane-2α,19-diol diacetate
CAS No:28809-56-5
MF:C31H52O4
MW:488.742190361023
CID:2662629
Update Time:2025-03-29

5α-Cholestane-2α,19-diol diacetate Chemical and Physical Properties

Names and Identifiers

    • 5α-Cholestane-2α,19-diol diacetate
    • Inchi: 1S/C31H52O4/c1-20(2)8-7-9-21(3)27-14-15-28-26-13-11-24-10-12-25(35-23(5)33)18-31(24,19-34-22(4)32)29(26)16-17-30(27,28)6/h20-21,24-29H,7-19H2,1-6H3/t21?,24-,25-,26+,27-,28+,29+,30-,31-/m1/s1
    • InChI Key: SOTJLFBDSRVFPF-HWUZWQAXSA-N
    • SMILES: C(OC[C@]12C[C@H](OC(C)=O)CC[C@]1([H])CC[C@]1([H])[C@]2([H])CC[C@@]2(C)[C@@]1([H])CC[C@@H]2C(CCCC(C)C)C)(=O)C

Computed Properties

  • Exact Mass: 488.387
  • Monoisotopic Mass: 488.387
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2

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